Cas no 1797995-73-3 (N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide)
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide
- Z1530671970
- 1797995-73-3
- EN300-26680690
- AKOS033402911
-
- Inchi: 1S/C16H13F2N3O2/c17-14(18)11-23-15-10-12(6-8-20-15)16(22)21(9-7-19)13-4-2-1-3-5-13/h1-6,8,10,14H,9,11H2
- InChI Key: SFNNMTBRWGNTDQ-UHFFFAOYSA-N
- SMILES: FC(COC1C=C(C=CN=1)C(N(CC#N)C1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 317.09758299g/mol
- Monoisotopic Mass: 317.09758299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.2Ų
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26680690-0.05g |
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide |
1797995-73-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide: A Comprehensive Overview
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide (CAS No. 1797995-73-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide.
Chemical Structure and Properties
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide is a complex organic molecule with a molecular formula of C18H15F2N3O. The compound features a pyridine ring substituted with a phenyl group and a 2,2-difluoroethoxy moiety. The presence of the cyano group and the difluoroethoxy substituent imparts unique chemical properties to the molecule. These structural elements contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.
The physical properties of N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide include its melting point, solubility in different solvents, and spectral characteristics. These properties are crucial for understanding its behavior in various environments and for optimizing its use in different applications.
Synthesis Methods
The synthesis of N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide involves several steps and requires precise control over reaction conditions. One common approach is to start with 4-chloropyridine as the core structure and sequentially introduce the phenyl group, the 2,2-difluoroethoxy moiety, and the cyano group. The synthesis process typically involves reactions such as nucleophilic substitution, coupling reactions, and cyanation steps.
Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the final product. Additionally, green chemistry principles have been applied to minimize waste and reduce the environmental impact of the synthesis process.
Biological Activities
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate specific biological targets. Research has shown that this compound exhibits potent activity against certain enzymes and receptors, making it a valuable tool in drug discovery and development.
In particular, studies have demonstrated that N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide can inhibit key enzymes involved in inflammatory pathways. This property makes it a potential candidate for treating inflammatory diseases such as arthritis and asthma. Furthermore, preliminary data suggest that this compound may have antiviral properties, which could be beneficial in combating viral infections.
Clinical Applications and Research Advancements
The potential clinical applications of N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide are currently being explored through preclinical studies and early-stage clinical trials. These studies aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in various disease models.
Recent research has focused on optimizing the delivery methods for this compound to enhance its therapeutic effects while minimizing side effects. For instance, nanoparticle-based delivery systems have shown promise in improving the bioavailability and targeting specificity of N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide. These advancements could lead to more effective treatments for patients suffering from inflammatory conditions.
Conclusion
N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide (CAS No. 1797995-73-3) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its ability to modulate specific biological targets makes it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its properties and applications, paving the way for future advancements in drug discovery and development.
1797995-73-3 (N-(cyanomethyl)-2-(2,2-difluoroethoxy)-N-phenylpyridine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)